Cas no 17042-24-9 (2-sulfanylpentan-3-one)

• Product Name: 2-sulfanylpentan-3-one
• CAS No: 17042-24-9
• MF: C₅H₁₀OS
• MW: 118.197300434113
• CID: 122060
• PubChem ID: 529635
• Update Time: 2025-04-18

2-sulfanylpentan-3-one Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone,2-mercapto-
• 2-MERCAPTO-3-PENTANONE
• mercaptopentanone,2-mercapto-3-pentanone
• 2-sulfanylpentan-3-one
• 3-Pentanone, 2-mercapto
• 2-sulanylpentan-3-one
• TWOGJUHCCNLYPC-UHFFFAOYSA-N
• CHEBI:173444
• MFCD00085205
• DTXSID101314479
• AS-64491
• D91606
• SCHEMBL822984
• EN300-189321
• 17042-24-9
• AKOS026743064
• M2515
• DB-182317

• MDL： M158838
• Inchi： 1S/C5H10OS/c1-3-5(6)4(2)7/h4,7H,3H2,1-2H3
• InChI Key： TWOGJUHCCNLYPC-UHFFFAOYSA-N
• SMILES： SC(C)C(CC)=O

Computed Properties

• Exact Mass: 118.0453
• Monoisotopic Mass: 118.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 70.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 18.1Ų

Experimental Properties

• Boiling Point: 49°C/10mmHg(lit.)
• Refractive Index: 1.4650 to 1.4690
• PSA: 17.07

2-sulfanylpentan-3-one Security Information

• Hazardous Material transportation number：UN 3336 3/PG III
• HazardClass：3
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Other Chemical Reagents